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Compound of Interest

Compound Name: Reactive orange 86

Cat. No.: B1607117 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Reactive Orange 86 is a dichlorotriazine (DCT) reactive dye, belonging to the "cold brand" or

Procion MX type of reactive dyes.[1] These dyes are characterized by their high reactivity,

allowing for fixation to cellulosic fibers under milder alkaline and lower temperature conditions

compared to other reactive dye classes. This high reactivity makes them particularly suitable

for textile printing applications on materials such as cotton, viscose, and linen.[2] The dye forms

a covalent bond with the hydroxyl groups of the cellulose, resulting in excellent wash fastness

properties.[2] Reactive Orange 86 is an azo-free dye, which is an important consideration for

environmental and safety standards.[2]

Chemical and Physical Properties
A summary of the key properties of Reactive Orange 86 is presented in the table below.
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Property Value

C.I. Name Reactive Orange 86

CAS Number 83929-91-3[2]

Molecular Formula C20H16Cl2N10O7S2Na2[2]

Type Dichlorotriazine (Procion MX type) Reactive Dye

Physical Form Fine Powder[2]

Solubility Water Soluble[2]

pH (1% Solution) 6-7[2]

Purity 99% Min[2]

Shelf Life 2 Years (when stored in a cool, dry place)[2]

Signaling Pathways and Experimental Workflows
Chemical Reaction of Reactive Orange 86 with Cellulose
The fixation of Reactive Orange 86 to cellulosic fibers occurs via a nucleophilic substitution

reaction. The dichlorotriazine reactive group of the dye reacts with the ionized hydroxyl groups

of the cellulose polymer chain under alkaline conditions to form a strong, covalent ether bond.

This reaction is what imparts the high wash fastness to the printed textile.

Reactive Orange 86
(Dye-Cl)

Fixed Dye
(Dye-O-Cellulose)

Cellulose-OH

Nucleophilic Attack

Alkali (OH⁻)

HCl
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Caption: Covalent bond formation between Reactive Orange 86 and cellulose.

Experimental Workflow for Textile Printing
The general workflow for applying Reactive Orange 86 to a cellulosic fabric via screen printing

is outlined below. The process begins with the preparation of the fabric and the printing paste,

followed by the printing process, fixation of the dye, and a thorough washing-off procedure to

remove any unfixed dye.

Fabric Preparation
(Scouring and Bleaching)

Screen Printing

Printing Paste Preparation

Drying

Fixation
(Steaming or Thermofixation)

Washing-off

Soaping

Final Rinsing and Drying

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1607117?utm_src=pdf-body-img
https://www.benchchem.com/product/b1607117?utm_src=pdf-body
https://www.benchchem.com/product/b1607117?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: General workflow for reactive printing on cellulosic fabrics.

Experimental Protocols
Preparation of Printing Paste
The following is a standard recipe for a printing paste using Reactive Orange 86. The

quantities are given per 1000g of printing paste.

Component
Quantity (g)
for Pale Shade

Quantity (g)
for Medium
Shade

Quantity (g)
for Dark Shade

Purpose

Reactive Orange

86
10 30 50 Colorant

Urea 100 100 100
Dye solvent and

humectant[3]

Sodium

Bicarbonate
20 20 20

Alkali for

fixation[4]

Thickener

(Sodium

Alginate, 5%

solution)

500 500 500 Viscosity control

Water 370 350 330 Solvent

Total 1000 1000 1000

Protocol:

In a container, dissolve the urea in the required amount of warm water.

Add the Reactive Orange 86 powder to the urea solution and stir until completely dissolved.

In a separate, larger container, place the sodium alginate thickener.
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Slowly add the dye solution to the thickener while stirring continuously to ensure a

homogenous mixture.

Finally, add the sodium bicarbonate and stir thoroughly until it is evenly dispersed in the

paste.

Allow the paste to stand for at least one hour to ensure complete swelling of the thickener

and de-aeration.

Textile Printing Protocol
Fabric Preparation: The cellulosic fabric (e.g., cotton) should be thoroughly scoured and

bleached to remove any impurities, ensuring a clean and absorbent substrate.

Printing: Apply the prepared printing paste to the fabric using a screen of the desired mesh

size and design.

Drying: After printing, the fabric should be dried at a temperature of 100-110°C.

Fixation Protocols
A. Steaming Fixation:

After drying, subject the printed fabric to steaming in a steamer.

Temperature: 102-105°C

Time: 10-15 minutes

This method uses saturated steam to provide the necessary moisture and heat for the dye-

fiber reaction.

B. Thermofixation (Dry Heat):

After drying, place the printed fabric in a thermofixation unit (e.g., a curing oven).

Temperature: 140-150°C[5]

Time: 5 minutes[5]
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This method is suitable for polyester/cotton blends but can also be used for 100% cotton.

Washing-off Protocol
A thorough washing-off process is critical to remove any unfixed or hydrolyzed dye, ensuring

good wash fastness and preventing staining of unprinted areas. The following is a typical multi-

step washing-off protocol.

Step Process
Temperature
(°C)

Duration
(minutes)

Purpose

1 Cold Rinse 25-30 5

Removal of

thickener and

excess alkali

2 Hot Rinse 70-80 5

Removal of

loosely adhered

dye

3 Soaping 90-95 10

Removal of

unfixed and

hydrolyzed dye

4 Hot Rinse 70-80 5
Rinsing of

soaping agent

5 Cold Rinse 25-30 5 Final rinse

Soaping Bath Composition: 1-2 g/L of a non-ionic detergent.

After the final rinse, the fabric should be dried.

Data Presentation
Fastness Properties of Reactive Orange 86 on Cotton
The following table summarizes the expected fastness properties of Reactive Orange 86
printed on cotton fabric, based on typical performance of high-reactivity dichlorotriazine dyes.

Ratings are on a scale of 1 to 5, where 5 indicates the highest fastness.
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Fastness Test Standard Expected Rating

Light Fastness ISO 105-B02 4-5

Wash Fastness (Staining) ISO 105-C06 4-5

Wash Fastness (Change in

Shade)
ISO 105-C06 4-5

Rubbing Fastness (Dry) ISO 105-X12 4

Rubbing Fastness (Wet) ISO 105-X12 3-4

Conclusion
Reactive Orange 86 is a versatile and high-performing dye for the printing of cellulosic textiles.

Its high reactivity allows for efficient fixation under relatively mild conditions, making it an

economical choice. By following the detailed protocols for paste preparation, printing, fixation,

and washing-off, researchers and scientists can achieve vibrant, durable, and high-quality

prints for a variety of applications. The excellent fastness properties of this dye ensure the

longevity of the printed designs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application of Reactive Orange 86 in Textile Printing:
Detailed Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1607117#application-of-reactive-orange-86-in-textile-
printing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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